Cas no 1507894-75-8 (3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane)

• Product Name: 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane
• CAS No: 1507894-75-8
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5284160
• Update Time: 2025-05-25

3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-butylbicyclo[3.1.0]hexane
• 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane

• Inchi： 1S/C11H19Br/c1-2-3-4-11(8-12)6-9-5-10(9)7-11/h9-10H,2-8H2,1H3
• InChI Key： SHJQKGKUMIESRW-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC)CC2CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane

3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane: A Comprehensive Overview

3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane, also known by its CAS number 1507894-75-8, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic structures, which are characterized by two fused rings sharing two adjacent atoms. The structure of 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane consists of a bicyclo[3.1.0]hexane framework, with a bromomethyl group and a butyl group attached at the third position of the ring system.

The synthesis of 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane involves a series of carefully designed organic reactions, including alkylation, bromination, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in stereochemistry studies and drug development.

In terms of applications, 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane has shown promise in the field of medicinal chemistry as a potential lead compound for drug design. Its rigid bicyclic structure provides an ideal scaffold for modulating pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have explored its use as a building block for constructing complex natural product analogs and bioactive molecules.

The latest studies on this compound have focused on its role in catalytic processes and its ability to act as a chiral auxiliary in asymmetric synthesis. For instance, scientists have utilized the bromomethyl group as a leaving group in SN2 reactions, enabling the formation of new stereocenters with high enantioselectivity.

In addition to its synthetic applications, 3-(Bromomethyl)-3-butylbicyclo[3.1.0]hexane has been investigated for its potential in materials science, particularly in the development of novel polymers and advanced materials with tailored mechanical properties.

The increasing interest in this compound is driven by its versatile structure and the growing demand for innovative chemical tools in drug discovery and material synthesis.